BENGHE Foundational & Exploratory

Check Availability & Pricing

n-Octylcyclohexane safety data sheet (SDS)
information

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: n-Octylcyclohexane

Cat. No.: B162980

An In-depth Technical Guide to the Safety Data for n-Octylcyclohexane

This guide provides a comprehensive overview of the safety and hazard information for n-
Octylcyclohexane, compiled for researchers, scientists, and professionals in drug
development. The following sections detail the substance's properties, hazard classifications,
and handling precautions, presenting quantitative data in structured tables and visualizing key
hazard relationships.

Substance Identification

n-Octylcyclohexane is a saturated aliphatic hydrocarbon. Its identification details are
summarized below.
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Identifier

Value

Chemical Name

n-Octylcyclohexane

Synonyms

1-Cyclohexyloctane, Cyclohexane, octyl-[1][2][3]

CAS Number

1795-15-9[4][5]

Molecular Formula

C14H28[1][4][5][6]

Molecular Weight

196.37 g/mol [L][4][5][6]

EINECS Number

217-271-8[1][4][5]

IUPAC Name

octylcyclohexane[1]

Physical and Chemical Properties

The physical and chemical properties of n-Octylcyclohexane determine its behavior under

various conditions.

Property

Value

Physical Form

Clear liquid[3][4][5]

Color Colorless to Almost Colorless[4][5]
Melting Point -19.69 °C[4][5]

Boiling Point 264 °C[4][5] - 280 °C[2]

Density 0.81 g/cm?3[4][5]

Refractive Index

1.4500 - 1.4520[4][5]

Octanol/Water Partition Coefficient (log Pow)

7.3 (Computed)[1]

Hazard Identification and Classification

n-Octylcyclohexane is classified based on the Globally Harmonized System (GHS). The

primary hazards are related to irritation and acute toxicity if swallowed.
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Hazard
o Category GHS Code Hazard Statement
Classification
o Harmful if
Acute Toxicity, Oral Category 4 H302
swallowed[4]
Skin Causes skin
) o Category 2 H315 S
Corrosion/Irritation irritation[4]
Serious Eye Causes serious eye
o Category 2A H319 o
Damage/Eye Irritation irritation[4]
Specific Target Organ ]
- . May cause respiratory
Toxicity (Single Category 3 H335 T
irritation[4]
Exposure)

Signal Word: Warning[4]

Hazard Pictograms: GHSO07 (Exclamation Mark)

Experimental Protocols

Detailed experimental protocols for the determination of the specific physical, chemical, and
toxicological properties of n-Octylcyclohexane are not provided in the publicly available safety
data sheets and chemical databases. However, such properties are typically determined using
standardized guidelines, such as those established by the Organisation for Economic Co-
operation and Development (OECD) or the American Society for Testing and Materials (ASTM).

For instance:

» Boiling Point is often determined according to OECD Test Guideline 103. This method
involves distilling the substance to determine the temperature at which it boils at atmospheric
pressure.

 Skin Irritation potential is typically assessed using OECD Test Guideline 404 (Acute Dermal
Irritation/Corrosion). This involves applying the substance to the skin of a test animal
(historically rabbits, now often using in vitro methods) and observing for signs of erythema
and edema.
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o Eye Irritation is evaluated using methods like OECD Test Guideline 405 (Acute Eye
Irritation/Corrosion), which involves applying the test substance to an animal's eye and
assessing the degree of ocular lesions.

o Acute Oral Toxicity is generally determined by OECD Test Guideline 420 (Acute Oral Toxicity
- Fixed Dose Procedure), which involves administering the substance to fasted animals and
observing for mortality and clinical signs over a set period.

These standardized methods ensure that the data generated is reliable, reproducible, and
comparable across different laboratories and regulatory bodies.

Hazard and Precautionary Measures Relationship

The following diagram illustrates the logical relationship between the intrinsic hazards of n-
Octylcyclohexane and the required precautionary measures for safe handling.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b162980?utm_src=pdf-body
https://www.benchchem.com/product/b162980?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162980?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

n-Octylcyclohexane Hazard and Precautionary Flow

Precautionary Measures / PPE

P261: Avoid breathing vapors/mist

Identified Hazards (GHS)

H335: May cause respiratory irritation P305+P351+P338: IF IN EYES: Rinse cautiously

Substance L RO TN TN Ve N ey 2 P280: Wear protective gloves/eye protection

n-Octylcyclohexane

H315: Causes skin irritation P264: Wash skin thoroughly after handling

P302+P352: IF ON SKIN: Wash with plenty of water

H302: Harmful if swallowed

P301+P312: IF SWALLOWED: Call a POISON CENTER

P270: Do not eat, drink or smoke when using

Click to download full resolution via product page

Caption: Logical flow from substance identification to hazards and required precautions.
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Safe Handling and Storage

Safe handling and storage are critical to minimizing exposure and risk.

Handling:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[4]
» Wash skin thoroughly after handling.[4]
e Use only in well-ventilated areas.[7]

o Wear appropriate personal protective equipment (PPE), including protective gloves, clothing,
and eye/face protection.[4][8]

o Keep away from heat, sparks, open flames, and other ignition sources.[7][9]
o Take precautionary measures against static discharge.[7]

Storage:

o Keep the container tightly closed.[7]

e Store in a cool, dry, and well-ventilated place.[9]

e Protect from sunlight.[7]

» Keep away from incompatible materials and oxidizing substances.[9]
First-Aid Measures

In case of exposure, the following first-aid measures should be taken:

 If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell.[4] Rinse
mouth. Do NOT induce vomiting due to the risk of aspiration.[7]

« If on Skin: Wash with plenty of water.[4] Take off immediately all contaminated clothing and
wash it before reuse. If skin irritation occurs, get medical advice.
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e If Inhaled: Move the person to fresh air and keep them comfortable for breathing. Call a
physician if you feel unwell.

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice.

Fire-Fighting Measures

While n-Octylcyclohexane is not classified as flammable based on the available SDS, general
precautions for combustible liquids should be taken. Vapors may form explosive mixtures with
air.[7][10]

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

» Specific Hazards: Vapors are heavier than air and may spread along floors, potentially
leading to flashback from an ignition source.[7]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [n-Octylcyclohexane safety data sheet (SDS)
information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b162980#n-octylcyclohexane-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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